Cas no 1156750-77-4 (N-(2,6-dichloro-3-methylphenyl)prop-2-enamide)

• Product Name: N-(2,6-dichloro-3-methylphenyl)prop-2-enamide
• CAS No: 1156750-77-4
• MF: C₁₀H₉Cl₂NO
• MW: 230.090560674667
• MDL: MFCD12091145
• CID: 5457306
• PubChem ID: 43616291
• Update Time: 2025-05-20

N-(2,6-dichloro-3-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z440633846
• EN300-23328851
• N-(2,6-dichloro-3-methylphenyl)prop-2-enamide
• 1156750-77-4
• N-(2,6-Dichloro-3-methylphenyl)-2-propenamide

• MDL： MFCD12091145
• Inchi： 1S/C10H9Cl2NO/c1-3-8(14)13-10-7(11)5-4-6(2)9(10)12/h3-5H,1H2,2H3,(H,13,14)
• InChI Key： FHKZEKLSPOCSKX-UHFFFAOYSA-N
• SMILES： C(NC1=C(Cl)C=CC(C)=C1Cl)(=O)C=C

Computed Properties

• Exact Mass: 229.0061193g/mol
• Monoisotopic Mass: 229.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 365.2±42.0 °C(Predicted)
• pka: 11.78±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,6-dichloro-3-methylphenyl)prop-2-enamide

N-(2,6-dichloro-3-methylphenyl)prop-2-enamide (CAS No. 1156750-77-4): An Overview of a Promising Compound in Medicinal Chemistry

N-(2,6-dichloro-3-methylphenyl)prop-2-enamide (CAS No. 1156750-77-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its 2,6-dichloro-3-methylphenyl and prop-2-enamide moieties, has been the subject of numerous studies aimed at elucidating its biological activities and mechanisms of action.

Recent advancements in the understanding of N-(2,6-dichloro-3-methylphenyl)prop-2-enamide have highlighted its potential as a lead compound for the development of novel therapeutic agents. One of the key areas of interest is its anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-(2,6-dichloro-3-methylphenyl)prop-2-enamide has also shown potential as an anticancer agent. Studies conducted by a team of researchers at the National Institutes of Health (NIH) have revealed that this compound can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is believed to involve the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The structural features of N-(2,6-dichloro-3-methylphenyl)prop-2-enamide contribute to its biological activities. The presence of the 2,6-dichloro-3-methylphenyl group provides steric hindrance and enhances lipophilicity, which can improve cellular uptake and target engagement. The prop-2-enamide moiety, on the other hand, confers additional stability and reactivity, making it suitable for various chemical modifications to optimize its pharmacological properties.

Furthermore, recent studies have explored the use of N-(2,6-dichloro-3-methylphenyl)prop-2-enamide as a scaffold for the development of new drugs with improved efficacy and reduced side effects. For instance, researchers at the University of California have synthesized several derivatives of this compound by introducing various functional groups at different positions on the molecule. These derivatives have shown enhanced potency and selectivity against specific targets, opening up new avenues for drug discovery.

The pharmacokinetic properties of N-(2,6-dichloro-3-methylphenyl)prop-2-enamide have also been investigated to ensure its suitability for clinical applications. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate.

In conclusion, N-(2,6-dichloro-3-methylphenyl)prop-2-enamide (CAS No. 1156750-77-4) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive lead for further drug development efforts. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties, paving the way for its potential use in treating various diseases.